Cas no 2172133-70-7 (4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylazetidin-3-yl}butanoic acid)

• Product Name: 4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylazetidin-3-yl}butanoic acid
• CAS No: 2172133-70-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6023248
• PubChem ID: 165530483
• Update Time: 2025-10-20

4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylazetidin-3-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylazetidin-3-yl}butanoic acid
• 4-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]azetidin-3-yl}butanoic acid
• EN300-1580914
• 2172133-70-7

• Inchi： 1S/C28H34N2O5/c1-28(2,14-25(31)30-15-19(16-30)8-7-13-26(32)33)18-29-27(34)35-17-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,19,24H,7-8,13-18H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： PLNZIWMQEBUUDO-UHFFFAOYSA-N
• SMILES： O=C(CC(C)(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CCCC(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylazetidin-3-yl}butanoic acid

4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylazetidin-3-yl}butanoic acid (CAS No. 2172133-70-7)

The compound 4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylazetidin-3-yl}butanoic acid, identified by the CAS registry number 2172133-70-7, is a complex organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanoylazetidine moiety, and a butanoic acid tail. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound suggests its utility in advanced chemical synthesis and drug design.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry due to their unique pharmacokinetic properties and ability to serve as scaffolds for bioactive molecules. The azetidine ring in this compound provides structural rigidity, which can enhance the molecule's stability and bioavailability. Furthermore, the presence of the Fmoc group allows for precise control over the reactivity of the amino group during synthesis, making this compound a valuable intermediate in peptide-based drug development.

The synthesis of this compound involves multi-step processes that combine principles from organic chemistry and peptide synthesis. Key steps include the coupling of the Fmoc group to the amino acid derivative, followed by cyclization to form the azetidine ring. The use of state-of-the-art techniques such as microwave-assisted synthesis and automated peptide synthesizers has significantly improved the efficiency and scalability of this process.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a versatile building block in peptide synthesis has been exploited in the development of novel antibiotics and anticancer agents. Additionally, recent research has explored its potential as a component in targeted drug delivery systems, where its structural features enable selective binding to specific cellular receptors.

From an environmental perspective, the development of efficient synthetic pathways for this compound is crucial to minimize waste and reduce its ecological footprint. Researchers have been focusing on green chemistry principles to optimize reaction conditions, such as using solvent-free reactions or enzymatic catalysis, which not only improve yield but also align with sustainability goals.

In conclusion, 4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylazetidin-3-yl}butanoic acid (CAS No. 2172133-70) represents a cutting-edge molecule with wide-ranging applications in modern drug discovery and chemical synthesis. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative therapeutic agents.